Cas no 71065-39-9 (3-methyl-4-heptyn-3-ol)

• Product Name: 3-methyl-4-heptyn-3-ol
• CAS No: 71065-39-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00046584
• CID: 976049
• PubChem ID: 12462405
• Update Time: 2025-04-19

3-methyl-4-heptyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-heptyn-3-ol
• 3-METHYLHEPT-4-YN-3-OL
• 4-heptyn-3-ol, 3-methyl-
• LogP
• SCHEMBL3108062
• DTXSID40499217
• 71065-39-9
• J-512906
• AKOS006272920
• CS-0359912
• FT-0641327
• MFCD00046584
• DB-055485

• MDL： MFCD00046584
• Inchi： 1S/C8H14O/c1-4-6-7-8(3,9)5-2/h9H,4-5H2,1-3H3
• InChI Key： RPXNDOUSGSHEJE-UHFFFAOYSA-N
• SMILES： OC(C#CCC)(C)CC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8537 (estimate)
• Melting Point: -39°C (estimate)
• Boiling Point: 204.35°C (rough estimate)
• Refractive Index: 1.4355 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds